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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum chloride hexahydrate (AICl3-6H20) is a versatile inorganic compound widely
utilized as a catalyst in organic synthesis, a component in antiperspirants and deodorants, and
in various pharmaceutical preparations.[1] The purification of this compound through
crystallization is a critical step to ensure high purity, which is essential for its diverse
applications. A significant challenge in handling aqueous solutions of aluminum chloride is its
tendency to hydrolyze upon heating or evaporation, forming aluminum oxide instead of the
desired crystalline hydrate.[2][3]

This document provides detailed protocols for the crystallization of aluminum chloride
hexahydrate, focusing on methods that effectively prevent hydrolysis and yield a high-purity
product. The primary method detailed is crystallization from a hydrochloric acid solution by
sparging with hydrogen chloride gas, which suppresses hydrolysis and reduces the solubility of
the hexahydrate.[2][3] An alternative anti-solvent crystallization method is also briefly
described.

Physicochemical and Toxicological Data

All quantitative data for aluminum chloride hexahydrate is summarized in the table below for
easy reference.
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Property Value Reference(s)
Chemical Formula AICI3-6H20 [4]
Molecular Weight 241.43 g/mol [4]
White to off-white or yellowish
Appearance ) ) ) [11[4115]
crystalline solid, deliquescent.
Density 2.39 - 2.40 g/lcm3 [1114]
Melting Point 100°C (decomposes) [1][4]
2.5 - 3.5 (5% aqueous solution
pH [4]

at 20°C)

Solubility in Water

477 mg/mL at 20°C; 1 gin 0.9
mL.

[4]

Solubility in Alcohol

lgin4mL.

Other Solubilities

Soluble in ether, glycerol, and

propylene glycol.

[4]

Oral LDso (Rat)

3311 mg/kg

[elel

Safety Precautions

Aluminum chloride hexahydrate is corrosive and requires careful handling. Adherence to the
following safety protocols is mandatory:

o Hazard Identification: Causes severe skin burns and eye damage.[7][9] It is corrosive to the
respiratory tract and may be harmful if swallowed.[8][9]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side-shields, and a lab coat.[6][10] All handling of solids and concentrated
solutions should be performed inside a certified chemical fume hood.[6][8]

» Handling: Avoid the formation of dust and aerosols.[6] Ensure adequate ventilation.[10]
Wash hands thoroughly after handling.[9]
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o Storage: Store in a cool, dry, and well-ventilated area.[6][10] Keep containers tightly closed
as the material is deliquescent (absorbs moisture from the air).[6][8]

o First Aid:

o Eyes: Immediately rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[6][9][10]

o Skin: Remove contaminated clothing and wash the affected area with plenty of water.[7]
[10]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]
[10]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[9]

Experimental Protocols
Protocol 1: Crystallization by Hydrogen Chloride (HCI)
Gas Sparging

This method is highly effective for producing pure aluminum chloride hexahydrate crystals by
leveraging the common ion effect to reduce solubility and prevent hydrolysis.[2][3]

Materials and Equipment:

Aluminum turnings (13.5 g)

Concentrated Hydrochloric Acid (approx. 125 mL)

Deionized water (50 mL)

Hydrogen chloride (HCI) gas source with a delivery tube

500 mL round-bottom flask

Dropping funnel
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 Ice-water bath

e Buchner funnel and suction flask

 Filter paper

o Glass stopper

» Desiccator with a drying agent (e.g., solid sodium hydroxide)
Methodology:

o Preparation of Aluminum Chloride Solution: Place 13.5 g of aluminum turnings and 50 mL of
water into a 500 mL flask.[2][3] Set up the apparatus in a fume hood.

e Reaction: Add 125 mL of concentrated hydrochloric acid dropwise from a dropping funnel.
The reaction will become vigorous; control the addition rate to prevent it from becoming too
violent.[3] Continue adding acid until all the aluminum has dissolved.[3]

« Filtration (Optional): If the resulting solution is not perfectly clear, filter it to remove any
insoluble impurities.[2][3]

o Crystallization Setup: Place the flask containing the aluminum chloride solution in an ice-
water bath to cool.[2][3] Fit the flask with a gas delivery tube for HCI that has a wide diameter
(at least 1.5 cm) at the end to prevent clogging by the precipitated crystals.[2][3] An exit tube
should also be fitted to lead any excess HCI gas to a water trap.[2][3]

 Induction of Crystallization: Begin bubbling HCI gas through the cold solution.[2] Continue
passing the gas until the solution is saturated and a crystalline precipitate of aluminum
chloride hexahydrate has formed.[2][3] Saturation with HCI gas drives back hydrolysis and
significantly reduces the solubility of the AlCIz-:6H20.[2][3]

o Crystal Collection: Collect the crystalline precipitate using a Buchner funnel under suction.[2]

[3]

e Drying: While the crystals are in the funnel, press them firmly with a glass stopper to remove
as much mother liquor as possible under continuous suction.[2][3] For final drying and
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removal of residual HCI, transfer the crystals to a desiccator containing solid sodium
hydroxide for several days.[2][3]

Protocol 2: Anti-Solvent Crystallization (Alternative
Method)

This method provides a simpler alternative that avoids the use of HCI gas. It relies on adding a
solvent in which AICIs-6Hz0 is insoluble to an aqueous solution.

Materials and Equipment:

Aluminum chloride hexahydrate

Deionized water

Anti-solvent (e.g., 95% ethanol, methanol)[11]

Beaker

Stir plate and stir bar

Filtration apparatus (Buchner funnel or centrifuge)

Methodology:

Prepare Aqueous Solution: Dissolve aluminum chloride hexahydrate in a minimal amount
of deionized water in a beaker to create a concentrated solution.[11]

¢ Induce Precipitation: While stirring, slowly add the anti-solvent (e.g., 95% ethanol) to the
aqueous solution.[11]

o Crystallization: Continue adding the anti-solvent until crystal precipitation is complete.[11]

o Collection and Drying: Separate the white crystals from the liquid via filtration or
centrifugation.[11] Dry the crystals appropriately, which may involve air drying or using a
desiccator, depending on the desired final purity and dryness.
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Visualization of Experimental Workflow

The following diagram illustrates the step-by-step workflow for the primary crystallization
protocol using HCI gas sparging.
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Experimental Workflow: HCI Sparging Crystallization

Solution Preparation

1. Starting Materials
(Al turnings, H20, conc. HCI)

:

2. Dissolution
(Controlled addition of HCI to Al)

3. Filtration (Optional)
(Remove solid impurities)

Crystallization

4. Cooling
(Ice-water bath)

5. HCI Gas Sparging
(Saturate solution to induce precipitation)

Product |Isolation

6. Crystal Collection
(Suction filtration)

7. Drying
(Pressing & Desiccator over NaOH)

Final Product
(Pure AICl3-6H20 Crystals)

Click to download full resolution via product page

Caption: Workflow for crystallization of AICIs:6H20 via HCI gas sparging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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